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Compound of Interest

Compound Name: 2,6-Dibromo-3,4,5-trimethylaniline

Cat. No.: B3150403

An In-depth Technical Guide to 2,6-Dibromo-
3,4,5-trimethylaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2,6-Dibromo-3,4,5-trimethylaniline, a sterically hindered aniline derivative with
significant potential as a building block in synthetic chemistry, particularly in the development of
novel ligands and pharmaceutical intermediates.

Core Chemical Properties

2,6-Dibromo-3,4,5-trimethylaniline is a polysubstituted aromatic amine. The presence of two
bromine atoms ortho to the amino group, combined with three methyl groups on the benzene
ring, imparts significant steric hindrance and unique electronic properties to the molecule. This
structure makes it a valuable precursor in the synthesis of complex organic molecules, most
notably N-heterocyclic carbene (NHC) ligands, which are crucial in modern catalysis.[1]
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Property Value Source
Molecular Formula CoH11Brz2N [2][3]
Molecular Weight 293.00 g/mol [3]
CAS Number 68818-73-5 [1]
2,6-dibromo-3,4,5-
IUPAC Name ] - [4]
trimethylaniline
CC1=C(C)C(Br)=C(N)C(Br)=C
SMILES (C)C(Br)=C(N)C(Br) 4]
1C
MWKUZGOLAYCHFG-
InChl Key [1]
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Physical Properties

The physical properties of 2,6-Dibromo-3,4,5-trimethylaniline are summarized below. It is

important to note that some of these values are predicted and should be confirmed

experimentally.
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Property Value Source
Melting Point 163-165 °C

Boiling Point (Predicted) 328.9 + 37.0 °C at 760 mmHg

Density (Predicted) 1.694 + 0.06 g/cm?3

Likely a solid at room
Appearance temperature, given the melting

point.

Expected to have low solubility
in water and good solubility in
common organic solvents such
Solubility as dichloromethane,
chloroform, and acetone,
similar to other polysubstituted

anilines.[5]

Synthesis and Purification

The primary synthetic route to 2,6-Dibromo-3,4,5-trimethylaniline is the electrophilic
bromination of 3,4,5-trimethylaniline. The strongly activating and ortho-, para-directing amino
group, in conjunction with the steric hindrance and electronic effects of the methyl groups,
directs the bromine atoms to the 2 and 6 positions.

Experimental Protocol: Synthesis of 2,6-Dibromo-3,4,5-trimethylaniline (Analogous

Procedure)

This protocol is based on general methods for the dibromination of anilines.[6][7]
Materials:

e 3,4,5-trimethylaniline

e N-Bromosuccinimide (NBS) or Bromine

e Chloroform or Dichloromethane
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e Sodium bicarbonate solution (saturated)

e Sodium sulfate (anhydrous)

e Round-bottom flask

o Magnetic stirrer

e Dropping funnel

* Ice bath

e Rotary evaporator

e Equipment for column chromatography or recrystallization
Procedure:

e Dissolve 3,4,5-trimethylaniline (1 equivalent) in chloroform or dichloromethane in a round-
bottom flask equipped with a magnetic stirrer.

e Cool the solution in an ice bath.

o Slowly add a solution of N-Bromosuccinimide (2 equivalents) or bromine (2 equivalents) in
the same solvent to the cooled aniline solution via a dropping funnel with continuous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

» Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.

o Separate the organic layer, wash it with water and brine, and then dry it over anhydrous
sodium sulfate.

» Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude
product.

Experimental Protocol: Purification by Recrystallization (Analogous Procedure)
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This protocol is based on the purification of a similar compound, 2,6-dibromo-4-methylaniline.

[8]

Materials:

e Crude 2,6-Dibromo-3,4,5-trimethylaniline

o Ethanol

e Water

o Erlenmeyer flask

e Heating mantle or hot plate

e Buchner funnel and flask

 Filter paper

Procedure:

o Dissolve the crude product in a minimal amount of hot ethanol in an Erlenmeyer flask.

o Slowly add hot water to the solution until the solution becomes slightly turbid.

e Add a small amount of hot ethanol to redissolve the precipitate and obtain a clear solution.

 Allow the solution to cool slowly to room temperature, and then cool it further in an ice bath
to promote crystallization.

o Collect the crystals by vacuum filtration using a Buchner funnel.

o Wash the crystals with a small amount of cold ethanol/water mixture.

e Dry the purified crystals in a vacuum oven.

Diagrams of Experimental Workflows

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9462035/
https://www.benchchem.com/product/b3150403?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3150403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Solvent
(e.g., Chloroform)
Rea‘ ition Work-up Purification Product
Brominating Agent E[:::;gg{;::hc Quench Extraction Drying Solvent Recozyéﬁﬂiﬁ_?o" 2,6-Dibromo-3,4,5-
(e.g., NBS) Substitution (NaHCO3 soln) (Na2S04) Evaporation Chromatography trimethylaniline
A
3,4,5-Trimethylaniline

|

Click to download full resolution via product page

Caption: Synthetic workflow for 2,6-Dibromo-3,4,5-trimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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